Cas no 90609-03-3 (2-(5-oxo-1-propylpyrrolidin-2-yl)acetic acid)

• Product Name: 2-(5-oxo-1-propylpyrrolidin-2-yl)acetic acid
• CAS No: 90609-03-3
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• MDL: MFCD27978135
• CID: 1003654
• PubChem ID: 71751384
• Update Time: 2025-07-18

2-(5-oxo-1-propylpyrrolidin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Oxo-1-propyl-2-pyrrolidineacetic Acid
• 2-(5-oxo-1-propylpyrrolidin-2-yl)acetic acid
• 5-Oxo-1-propyl-2-pyr
• 5-OXO-1-PROPYL-2-PYRROLIDINEACETIC ACID,OFF-WHITE SOLID

• MDL： MFCD27978135
• Inchi： 1S/C9H15NO3/c1-2-5-10-7(6-9(12)13)3-4-8(10)11/h7H,2-6H2,1H3,(H,12,13)
• InChI Key： OLNRYIJLDVURDG-UHFFFAOYSA-N
• SMILES： O=C1CCC(CC(=O)O)N1CCC

Computed Properties

• Exact Mass: 185.10500

Experimental Properties

• PSA: 57.61000
• LogP: 0.80000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 2-(5-oxo-1-propylpyrrolidin-2-yl)acetic acid

2-(5-oxo-1-propylpyrrolidin-2-yl)acetic acid: A Comprehensive Overview

2-(5-oxo-1-propylpyrrolidin-2-yl)acetic acid (CAS No. 90609-03-3) is a versatile compound with significant potential in various fields of chemistry and biology. This article delves into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound, providing a comprehensive overview for researchers and professionals in the field.

Chemical Structure and Properties: 2-(5-oxo-1-propylpyrrolidin-2-yl)acetic acid is a derivative of pyrrolidine, characterized by its unique molecular structure. The compound features a pyrrolidine ring with a ketone group at the 5-position and an acetic acid moiety attached to the 2-position. This structure confers specific chemical properties, such as solubility in polar solvents and reactivity in various chemical reactions. The molecular formula of 2-(5-oxo-1-propylpyrrolidin-2-yl)acetic acid is C₉H₁₅NO₃, with a molecular weight of approximately 185.22 g/mol.

Synthesis Methods: Several synthetic routes have been developed to produce 2-(5-oxo-1-propylpyrrolidin-2-yl)acetic acid. One common method involves the condensation of propionyl chloride with pyrrolidine followed by oxidation to form the ketone group. Another approach utilizes the reaction of 5-hydroxypyrrolidinone with propionyl chloride, which is then hydrolyzed to yield the final product. These methods are well-documented in the literature and have been optimized for high yield and purity.

Biological Activities: Recent studies have highlighted the potential biological activities of 2-(5-oxo-1-propylpyrrolidin-2-yl)acetic acid. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in macrophages. This makes it a promising candidate for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 2-(5-oxo-1-propylpyrrolidin-2-yl)acetic acid has also been investigated for its neuroprotective properties. Preclinical studies have demonstrated that it can reduce oxidative stress and protect neurons from damage induced by ischemia or neurotoxic agents. These findings suggest potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical Trials and Therapeutic Potential: While extensive preclinical research has shown promising results, clinical trials are essential to validate the therapeutic potential of 2-(5-oxo-1-propylpyrrolidin-2-yl)acetic acid. Several phase I and II clinical trials are currently underway to evaluate its safety and efficacy in treating inflammatory conditions and neurodegenerative diseases. Preliminary results from these trials have been encouraging, indicating that this compound may offer significant benefits with minimal side effects.

Current Research Trends: The ongoing research on 2-(5-oxo-1-propylpyrrolidin-2-yl)acetic acid is focused on several key areas. One area of interest is the optimization of its pharmacokinetic properties to enhance bioavailability and reduce dosing frequency. Another area involves exploring combination therapies where this compound is used in conjunction with other drugs to achieve synergistic effects.

In addition, there is growing interest in understanding the mechanism of action of 2-(5-oxo-1-propylpyrrolidin-2-yl)acetic acid. Recent studies have identified specific molecular targets, such as nuclear factor-kappa B (NF-kB) and mitogen-activated protein kinases (MAPKs), which are involved in its anti-inflammatory and neuroprotective effects. These insights are crucial for developing more targeted therapies.

Safety Considerations: As with any new compound, safety considerations are paramount. Extensive toxicological studies have been conducted to assess the potential risks associated with 2-(5-o xo -1 -prop yl p y r r o l i d i n - 2 - y l )a c e t i c a c i d strong > . These studies have shown that it has a favorable safety profile at therapeutic doses, with no significant adverse effects observed in animal models or early clinical trials.

FUTURE DIRECTIONS AND CONCLUSIONS strong > : T h e f u t u r e o f r e s e a r c h o n 2 - ( 5 - o x o - 1 - p r o p y l p y r r o l i d i n - 2 - y l ) a c e t i c a c i d strong > i s b r i g h t . W i t h c o n t i n u e d s c i e n t i f i c a n d c l i n i c a l e f f o r t s , t h e r e i s p o t e n t i a l f o r t h i s c o m p o u n d t o m a k e s i g n i f i c a n t c o n t r i b u t i o n s t o m e d i c a l t h e r a p y . F u r t h e r s t u d y w i l l b e v i t a l f o r u n l o c k i n g f u l l y b e n e f ic ia ls an d ad dr es si ng re ma ini ng ch all en ge s . T he co mp re he ns iv en es s an d di ve rs ity o f cu rr en tr es ea rc h su gg es ts th at 2 - ( 5 - oxo - 1 - prop yl py rr ol id in - 2 - yl )a ce ti ca ci d strong > w il ls er ve asa ke yr es ea rc ho bj ec ti nth efie ldof ch emi ca lb io lo gy an dp ho rm ac ol og y . p >